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Compound of Interest

Compound Name:
4-Dimethylaminocyclohexanone

oxime

CAS No.: 203985-55-1

Cat. No.: B8769211

Get Quote

An In-Depth Technical Guide to 4-(Dimethylamino)cyclohexanone Oxime

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating a Novel Chemical
Intermediate
This technical guide provides a comprehensive overview of 4-(dimethylamino)cyclohexanone

oxime, a derivative of cyclohexanone with potential applications in synthetic and medicinal

chemistry. It is important to note that while its parent ketone, 4-(dimethylamino)cyclohexanone,

is a recognized compound, its corresponding oxime is not extensively documented in publicly

accessible databases. Consequently, a dedicated CAS number for 4-

(dimethylamino)cyclohexanone oxime is not readily available.

This guide has been meticulously compiled by leveraging detailed information on the starting

material, 4-(dimethylamino)cyclohexanone, well-established principles of oximation chemistry,

and comparative data from analogous, well-characterized oximes. The insights provided herein
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are intended to empower researchers, scientists, and drug development professionals with the

foundational knowledge required for the synthesis, characterization, and potential application of

this compound. Our focus is on delivering not just procedural steps, but also the underlying

scientific rationale to facilitate informed experimental design and execution.

Compound Identification and Physicochemical
Properties
The primary identification of 4-(dimethylamino)cyclohexanone oxime is intrinsically linked to its

precursor ketone. The oxime's properties are a direct result of the conversion of the ketone

functional group.

Property Value Source

Molecular Formula C₈H₁₆N₂O (Predicted)

Molecular Weight 156.23 g/mol (Predicted)

Parent Ketone CAS 40594-34-1 [1][2]

Parent Ketone IUPAC Name
4-(dimethylamino)cyclohexan-

1-one
[2]

Predicted XLogP3 ~1.0 - 1.5 (Inferred)

Predicted Hydrogen Bond

Donor Count
1 (Inferred)

Predicted Hydrogen Bond

Acceptor Count
3 (Inferred)

Predicted Topological Polar

Surface Area
41.8 Å² (Inferred)

Synthesis of 4-(Dimethylamino)cyclohexanone
Oxime: A Proposed Protocol
The synthesis of 4-(dimethylamino)cyclohexanone oxime is achieved through a classical

condensation reaction between 4-(dimethylamino)cyclohexanone and hydroxylamine. The
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following protocol is based on established methods for the oximation of cyclic ketones.

Reaction Principle
The core of this synthesis is the nucleophilic attack of the nitrogen atom of hydroxylamine on

the electrophilic carbonyl carbon of 4-(dimethylamino)cyclohexanone. The reaction is typically

carried out in the presence of a mild base to neutralize the hydrochloride salt of hydroxylamine,

thus liberating the free nucleophile. The equilibrium of the reaction is driven towards the

product, the oxime, which is generally more stable.

Experimental Workflow Diagram
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4-(dimethylamino)cyclohexanone
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Heat to Reflux
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Extract with Ethyl Acetate

Wash with Brine, Dry, and Evaporate

4-(Dimethylamino)cyclohexanone Oxime

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 4-(dimethylamino)cyclohexanone oxime.

Detailed Step-by-Step Protocol
Materials:

4-(dimethylamino)cyclohexanone
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Hydroxylamine hydrochloride (NH₂OH·HCl)

Sodium acetate (CH₃COONa) or another suitable base

Ethanol

Deionized water

Ethyl acetate

Saturated sodium chloride solution (brine)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Preparation of the Reaction Mixture: In a round-bottom flask equipped with a reflux

condenser and a magnetic stirrer, dissolve 4-(dimethylamino)cyclohexanone in a mixture of

ethanol and water.

Addition of Reagents: To the stirred solution, add hydroxylamine hydrochloride followed by

an equimolar amount of a mild base such as sodium acetate. The base is crucial as it

deprotonates the hydroxylamine hydrochloride in situ to generate the more nucleophilic free

hydroxylamine.

Reaction: Heat the mixture to reflux. The progress of the reaction should be monitored by

Thin Layer Chromatography (TLC) until the starting ketone is consumed.

Work-up: Once the reaction is complete, allow the mixture to cool to room temperature.

Remove the ethanol via rotary evaporation.

Extraction: Transfer the remaining aqueous solution to a separatory funnel and extract the

product multiple times with ethyl acetate. The multiple extractions ensure a high recovery of

the product.

Purification: Combine the organic extracts and wash them sequentially with water and then

brine to remove any remaining inorganic impurities. Dry the organic layer over anhydrous

sodium sulfate.
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Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure to

yield the crude 4-(dimethylamino)cyclohexanone oxime. Further purification can be achieved

by recrystallization or column chromatography if necessary.

Spectroscopic and Analytical Characterization
While specific spectral data for 4-(dimethylamino)cyclohexanone oxime is not readily available,

its characteristic spectroscopic features can be predicted based on its structure and by

comparison with analogous compounds.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show a singlet for the N-

methyl protons. The protons on the cyclohexyl ring would appear as multiplets, with those

adjacent to the C=N-OH group likely shifted downfield. A broad singlet, characteristic of the

oxime hydroxyl proton, is also anticipated, with its chemical shift being solvent-dependent.

¹³C NMR Spectroscopy: The carbon NMR spectrum should display a signal for the C=N

carbon at a downfield chemical shift. Distinct signals for the N-methyl carbons and the

individual carbons of the cyclohexyl ring are also expected.

Infrared (IR) Spectroscopy: The IR spectrum is predicted to show a broad absorption band in

the 3100-3600 cm⁻¹ region, corresponding to the O-H stretch of the oxime. A characteristic

C=N stretching vibration should be observable in the 1620-1680 cm⁻¹ range.[3]

Analytical Methods:

The purity of synthesized 4-(dimethylamino)cyclohexanone oxime can be assessed using

techniques such as gas chromatography (GC) or high-performance liquid chromatography

(HPLC).

Potential Applications in Research and Drug
Development
Oximes are a versatile class of compounds with significant applications in medicinal chemistry

and as synthetic intermediates.

Pharmacological Scaffolds: The oxime functional group is present in several FDA-approved

drugs, highlighting its importance as a pharmacophore.[4] Oxime-containing compounds
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have been investigated for a range of biological activities, including as antidotes for nerve

agents and in antimicrobial agents.[4]

Synthetic Intermediates: 4-(dimethylamino)cyclohexanone oxime can serve as a precursor

for the synthesis of more complex molecules. For instance, oximes can undergo the

Beckmann rearrangement to form lactams, which are valuable monomers for the production

of polyamides.

Safety and Handling
Comprehensive safety data for 4-(dimethylamino)cyclohexanone oxime is not available.

Therefore, a cautious approach should be adopted, guided by the known hazards of its parent

ketone and general safety protocols for handling oximes. The parent ketone, 4-

(dimethylamino)cyclohexanone, is classified as causing skin and serious eye irritation, and may

cause respiratory irritation.[2]

Personal Protective Equipment (PPE)
Protection Type Recommended Equipment Purpose

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

To prevent eye contact with

dust or splashes.[5]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).
To avoid skin contact.[5]

Respiratory Protection
NIOSH-approved respirator

with appropriate cartridges.

To prevent inhalation of dust or

vapors, especially in poorly

ventilated areas.[5]

Body Protection Laboratory coat.
To protect skin and personal

clothing from contamination.[5]

Handling Procedures
Work in a well-ventilated area, preferably within a chemical fume hood.[5]

Avoid the generation of dust.[5]
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Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke in the laboratory.[5]

Store in a tightly sealed container in a cool, dry place.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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